1-Tert-butyl-5-[(4-ethoxyanilino)methylidene]-1,3-diazinane-2,4,6-trione

• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 1-tert-butyl-5-[(4-ethoxyphenyl)iminomethyl]-6-hydroxypyrimidine-2,4-dione
• InChI: InChI=1S/C17H21N3O4/c1-5-24-12-8-6-11(7-9-12)18-10-13-14(21)19-16(23)20(15(13)22)17(2,3)4/h6-10,22H,5H2,1-4H3,(H,19,21,23)
• InChI Key: GVUFYGGJIBSAPF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N=CC2=C(N(C(=O)NC2=O)C(C)(C)C)O

Description

1-tert-butyl-5-[(4-ethoxyanilino)methylidene]-1,3-diazinane-2,4,6-trione is a member of barbiturates.

Scientific Research Applications

Hydrogen-Bonding Studies

Research on similar compounds, such as 5-butyl-5-ethylbarbituric acid (a form of 1,3-diazinane-2,4,6-trione), has revealed distinct hydrogen-bonding motifs. These findings contribute to understanding hydrogen bonding in barbituric acid derivatives, which can be applied to the study of 1-Tert-butyl-5-[(4-ethoxyanilino)methylidene]-1,3-diazinane-2,4,6-trione (Gelbrich, Zencirci, & Griesser, 2007).

Synthesis and Reactions

A study on 4-ethoxycarbonyl-3-methyl-1-tert-butoxycarbonyl-1,2-diaza-1,3-diene, a compound structurally related to 1-Tert-butyl-5-[(4-ethoxyanilino)methylidene], highlighted the impact of solvents and temperatures on the synthesis of various heterocyclic compounds. This research has implications for the synthesis and application of 1,3-diazinane derivatives in pharmaceutical and chemical industries (Rossi et al., 2007).

Electron Donor Properties

Research on 1,3-diazaphenalene, a similar electron-donor system, has shown its potential in forming hydrogen-bonded charge-transfer complexes. This property can be relevant for exploring the electron-donating capabilities of 1-Tert-butyl-5-[(4-ethoxyanilino)methylidene] in various chemical applications (Morita et al., 2003).